1-(3-Chloropyridin-4-yl)ethan-1-amine
Overview
Description
1-(3-Chloropyridin-4-yl)ethan-1-amine is a chemical compound with the CAS Number: 1149588-22-6 . It has a molecular weight of 156.61 . The IUPAC name for this compound is 1-(3-chloro-4-pyridinyl)ethanamine .
Molecular Structure Analysis
The InChI code for 1-(3-Chloropyridin-4-yl)ethan-1-amine is 1S/C7H9ClN2/c1-5(9)6-2-3-10-4-7(6)8/h2-5H,9H2,1H3 . This code provides a specific string of characters that represents the molecular structure of the compound.Chemical Reactions Analysis
1-(3-Chloropyridin-4-yl)ethan-1-amine is used as an intermediate in the preparation of pyridazinone derivatives, which are used as P2X7 receptor inhibitors . It’s also used in the preparation of N-biphenylmethylindole modulators of PPARG for the treatment of osteoporosis .Physical And Chemical Properties Analysis
1-(3-Chloropyridin-4-yl)ethan-1-amine is a liquid at room temperature .Scientific Research Applications
Synthesis of Pyrazole Derivatives
The compound can be used in the synthesis of pyrazole derivatives . Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . They are often used as scaffolds in the synthesis of bioactive chemicals .
Development of Antimicrobial Agents
The compound could potentially be used in the development of antimicrobial agents . While the specific details aren’t available for “1-(3-Chloropyridin-4-yl)ethan-1-amine”, related compounds have been used in the synthesis of antimicrobial agents .
Use in Coordination Chemistry
As part of the pyrazole family, this compound could potentially be used in coordination chemistry . Coordination chemistry involves the study of compounds that coordinate, or bind to, a central metal atom.
Use in Organometallic Chemistry
Organometallic chemistry is the study of chemical compounds containing bonds between carbon and a metal. The compound “1-(3-Chloropyridin-4-yl)ethan-1-amine” could potentially be used in this field .
Use in Agrochemistry
Agrochemistry is the study of both chemistry and biochemistry which are important in agricultural production, the processing of raw products into foods and beverages, and in environmental monitoring and remediation. This compound could potentially be used in the development of new agrochemicals .
Safety and Hazards
This compound is associated with several hazard statements including H302, H315, H318, and H335 . These indicate that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . Appropriate safety measures should be taken while handling this compound.
properties
IUPAC Name |
1-(3-chloropyridin-4-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2/c1-5(9)6-2-3-10-4-7(6)8/h2-5H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKPIAZZODCNIEH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=NC=C1)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Chloropyridin-4-yl)ethan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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